Cas no 1154411-16-1 (simplexin B)

• Product Name: simplexin B
• CAS No: 1154411-16-1
• MF: C₂₆H₄₄O₇
• MW: 468.623369216919
• CID: 2039996
• PubChem ID: 44179257
• Update Time: 2025-04-21

simplexin B Chemical and Physical Properties

Names and Identifiers

• simplexin B
• (+)-Simplexin B
• [(1R,2S,3R,6R,7R,8R,9R,12S,13S)-3-acetyloxy-12,13-dihydroxy-3,9,13-trimethyl-6-propan-2-yl-15-oxatricyclo[6.6.1.02,7]pentadecan-9-yl] butanoate
• 1154411-16-1
• CHEMBL562378
• ((1R,2S,3R,6R,7R,8R,9R,12S,13S)-3-acetyloxy-12,13-dihydroxy-3,9,13-trimethyl-6-propan-2-yl-15-oxatricyclo(6.6.1.02,7)pentadecan-9-yl) butanoate

• Inchi： 1S/C26H44O7/c1-8-9-20(29)33-26(7)13-11-19(28)24(5,30)14-18-22-21(23(26)31-18)17(15(2)3)10-12-25(22,6)32-16(4)27/h15,17-19,21-23,28,30H,8-14H2,1-7H3
• InChI Key： NZZIMSYNSHSKMZ-UHFFFAOYSA-N
• SMILES： CCCC(OC1(C2C3C(C(C)C)CCC(OC(=O)C)(C)C3C(O2)CC(O)(C)C(O)CC1)C)=O

Computed Properties

• Exact Mass: 468.30870374Da
• Monoisotopic Mass: 468.30870374Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.955
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eunicellane and asbestinane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Eunicellane and asbestinane diterpenoids